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Compound of Interest

Compound Name: Tenovin-3

Cat. No.: B1683005

Essential Safety and Handling Guide for
Tenovin-3

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tenovin-3. Adherence to these protocols is essential
for personal safety and to prevent environmental contamination. Tenovin-3 is a small molecule
inhibitor of SIRT2 and can activate p53, making it a compound of interest in cancer research.[1]

[2][3]

Understanding the Risks

There are conflicting reports in Safety Data Sheets (SDS) regarding the hazards of Tenovin-3.
One supplier indicates that the substance is not classified as hazardous according to the
Globally Harmonized System (GHS). However, another supplier classifies it as harmful if
swallowed (Acute toxicity, Oral - Category 4) and very toxic to aquatic life with long-lasting
effects (Acute aquatic toxicity - Category 1)[4]. Given this discrepancy, it is imperative to handle
Tenovin-3 with caution, assuming the more stringent hazard classification to ensure the
highest level of safety. Potential routes of exposure include ingestion, inhalation, and skin or
eye contact.

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to create a sufficient barrier between the
researcher and the compound. The following table summarizes the required PPE for various
laboratory activities involving Tenovin-3.

Activity Required Personal Protective Equipment

- Disposable fluid-resistant gown- Double gloves
] ) o ] ) (chemotherapy-tested nitrile)- N95 or higher
Handling Solid Compound(Weighing, Aliquoting) ) ]
respirator (fit-tested)- Safety goggles and face

shield

- Disposable fluid-resistant gown- Double gloves
Preparing Solutions (chemotherapy-tested nitrile)- Chemical fume
hood- Safety goggles and face shield

L - Disposable lab coat- Nitrile gloves- Work within
Administering to Cell Cultures ] ) )
a biological safety cabinet (BSC)

) - Disposable fluid-resistant gown- Double gloves
Handling Waste .
(chemotherapy-tested nitrile)- Safety goggles

Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.

o Store Tenovin-3 at -20°C in a tightly sealed container, away from incompatible materials.
e Maintain an accurate inventory of the compound.

2. Preparation of Stock Solutions:

 All handling of solid Tenovin-3 must be conducted in a certified chemical fume hood to avoid
inhalation of powder.

o Wear all PPE as specified in the table above for handling the solid compound.
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Tenovin-3 is soluble in DMSO. Prepare stock solutions by slowly adding the solvent to the
vial containing the powder to minimize aerosol generation.

Clearly label the stock solution with the compound name, concentration, solvent, date, and
your initials.

. Use in Experiments:

When diluting stock solutions or adding Tenovin-3 to cell cultures, work within a laminar flow
hood or biological safety cabinet to maintain sterility and containment.

Use dedicated labware for handling Tenovin-3.
. Spill Management:
In case of a spill, immediately alert others in the area.

For a small spill, wear appropriate PPE (gown, double gloves, eye protection) and absorb
the spill with an inert material (e.g., vermiculite, sand).

Collect the contaminated material into a sealed container for hazardous waste disposal.

For a large spill, evacuate the area and contact the institution's environmental health and
safety (EHS) office.

Disposal Plan

o All waste contaminated with Tenovin-3, including unused compound, empty containers,
contaminated labware (e.g., pipette tips, tubes), and PPE, must be disposed of as hazardous
chemical waste.

o Collect solid waste in a designated, sealed, and clearly labeled hazardous waste container.

o Collect liquid waste containing Tenovin-3 in a separate, sealed, and labeled hazardous
waste container. Do not pour any Tenovin-3 waste down the drain, as it is very toxic to
aquatic life.

» Follow all institutional and local regulations for the disposal of hazardous chemical waste.
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Experimental Workflow
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Caption: Workflow for the safe handling of Tenovin-3 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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